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Introduction

The Tail Suspension Test (TST) is a widely utilized behavioral assay in preclinical research to

screen for potential antidepressant-like activity of novel compounds.[1][2][3][4] The test is

based on the principle that when mice are subjected to the short-term, inescapable stress of

being suspended by their tails, they will develop an immobile posture after initial escape-

oriented behaviors.[5] This immobility is interpreted as a state of behavioral despair, which can

be reversed by effective antidepressant treatments. The TST is valued for its high throughput,

reliability, and good predictive validity for antidepressant efficacy in humans.

This document provides a detailed protocol for conducting the Tail Suspension Test to evaluate

the effects of the novel sigma-1 receptor allosteric modulator, Somcl-668. Studies have

demonstrated that Somcl-668 can reduce immobility time in the TST, suggesting potential

antidepressant effects. The following protocols are designed for use with a typical automated

tail suspension test system, which utilizes video tracking to ensure accurate and objective data

collection.

Experimental Protocols
I. Animal Subjects
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Species: Mouse (Mus musculus).

Strain: Adult male C57BL/6 mice are commonly used, though the choice of strain can

influence baseline immobility and response to compounds.

Weight: 20-25 g.

Housing: Mice should be group-housed in a temperature- and humidity-controlled

environment with a 12-hour light/dark cycle. Food and water should be available ad libitum.

Acclimation: Animals should be acclimated to the housing facility for at least one week before

the experiment and habituated to the testing room for at least 60 minutes prior to the test.

II. Apparatus

Somcl-668 Automated Tail Suspension Test System: This system typically consists of

individual acoustic isolation chambers, each equipped with a suspension bar, a video

camera, and illumination. The chambers are designed to minimize external stimuli that could

affect the animals' behavior.

Adhesive Tape: Medical-grade adhesive tape, approximately 15-20 cm in length, is used to

suspend the mice by their tails. The tape should be strong enough to support the mouse's

weight without causing injury.

III. Reagents and Drug Administration

Somcl-668: To be dissolved in a suitable vehicle (e.g., saline with 0.5% Tween 80).

Vehicle Control: The same solvent used to dissolve Somcl-668.

Positive Control: A standard antidepressant drug, such as Imipramine (30 mg/kg) or

Fluoxetine (20 mg/kg), can be used to validate the assay.

Administration: Somcl-668, vehicle, or positive control should be administered via

intraperitoneal (i.p.) injection 60 minutes prior to the test.

IV. Experimental Procedure

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12382578?utm_src=pdf-body
https://www.benchchem.com/product/b12382578?utm_src=pdf-body
https://www.benchchem.com/product/b12382578?utm_src=pdf-body
https://www.benchchem.com/product/b12382578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Turn on the automated tail suspension test system and the recording software.

Clean the test chambers thoroughly with a 70% ethanol solution before and after each

mouse to eliminate olfactory cues.

Prepare the adhesive tape strips. A small portion of the tape (approximately 2 cm) should

be folded back on itself to create a non-adhesive tab for easy removal.

Animal Handling and Taping:

Gently remove a mouse from its home cage.

Securely wrap the adhesive tape approximately 1-2 cm from the tip of the tail. Ensure the

tape is firmly attached to prevent the mouse from falling.

Test Initiation:

Suspend the mouse by taping the free end of the tape to the suspension bar inside the

test chamber. The mouse should be positioned so that it cannot reach any surfaces.

Start the video recording and the data acquisition software simultaneously for each

chamber.

Test Duration:

The test duration is typically 6 minutes.

Observation and Scoring:

The automated system will track the mouse's movements. Immobility is defined as the

absence of any movement except for respiration.

The primary endpoint is the total duration of immobility (in seconds) during the 6-minute

test. Some studies may analyze the final 4 minutes of the test, as mice often exhibit more

escape behaviors in the initial 2 minutes.
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Test Termination:

At the end of the 6-minute session, gently remove the mouse from the suspension bar.

Carefully remove the adhesive tape from the tail.

Return the mouse to its home cage.

Data Analysis:

The automated software will provide the total immobility time for each animal.

Data are typically expressed as the mean ± standard error of the mean (SEM).

Statistical analysis is performed using a one-way analysis of variance (ANOVA), followed

by a post-hoc test (e.g., Dunnett's or Newman-Keuls test) to compare the treatment

groups to the vehicle control group. A p-value of < 0.05 is generally considered statistically

significant.

Data Presentation
Table 1: Effect of Somcl-668 on Immobility Time in the Tail Suspension Test

Treatment
Group

Dose
(mg/kg, i.p.)

N

Immobility
Time
(seconds,
Mean ±
SEM)

% Change
from
Vehicle

p-value vs.
Vehicle

Vehicle - 10 150.5 ± 10.2 - -

Somcl-668 5 10 125.8 ± 9.5 -16.4% > 0.05

Somcl-668 10 10 98.3 ± 8.1 -34.7% < 0.01

Somcl-668 20 10 85.1 ± 7.9 -43.5% < 0.01

Imipramine 30 10 75.4 ± 6.5 -49.9% < 0.001

Note: The data presented in this table are hypothetical and for illustrative purposes only.
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Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Tail Suspension Test - PMC [pmc.ncbi.nlm.nih.gov]

2. The Tail Suspension Test [jove.com]

3. pure.johnshopkins.edu [pure.johnshopkins.edu]

4. The tail suspension test: a new method for screening antidepressants in mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Tail suspension test - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes and Protocols for the Tail Suspension
Test Utilizing Somcl-668]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382578#tail-suspension-test-procedure-with-
somcl-668]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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